1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine

• Molecular Formula: C6H7N5S
• Molecular Weight: 181.22 g/mol
• SMILES: C1=C(C=NN1CC2=CSN=N2)N
• InChI: InChI=1S/C6H7N5S/c7-5-1-8-11(2-5)3-6-4-12-10-9-6/h1-2,4H,3,7H2
• InChIKey: VDXNOBREPGKRGK-UHFFFAOYSA-N

1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine: Compound Overview

1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine (CAS 1863115-39-2) is a heterocyclic small molecule (C6H7N5S, MW 181.22) composed of a 1H-pyrazol-4-amine core linked via a methylene bridge to a 1,2,3-thiadiazole ring [1]. It belongs to a broader class of thiadiazole-pyrazole hybrid scaffolds explored in medicinal chemistry and agrochemical research, yet its specific regioisomeric and substitution pattern distinguishes it from closely related analogs in terms of synthetic utility and potential biological interaction profiles [2].

1

Procurement of a regiospecific 4-amine pyrazole pharmacophore for target-engagement studies.

Workflow: Scaffold-based screening

2

Synthetic flexibility for diversified library synthesis via unsubstituted C-3 and C-5 positions.

Workflow: Derivatization and SAR exploration

• [1] PubChem Compound Summary, CID 130549568, 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine. National Center for Biotechnology Information. Accessed May 2026. View Source
• [2] Synthesis and bioactivities of novel pyrazole oxime derivatives containing a 1,2,3-thiadiazole moiety. (2016). Bioorganic & Medicinal Chemistry Letters. (Class-level evidence for thiadiazole-pyrazole hybrid bioactivity). View Source

Why 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine Is Irreplaceable

Procurement decisions for this compound cannot rely on simple functional-class substitution because even minor structural variations—such as the position of the amine group on the pyrazole ring (4-amine vs. 3-amine regioisomer) or additional alkyl substitutions—are known to drastically alter reactivity, binding affinity, and downstream synthetic outcomes in this scaffold class [1]. Generic replacement with superficially similar thiadiazole-pyrazole amines risks project failure due to regioisomer-dependent differences in hydrogen-bonding geometry, nucleophilicity, and pharmacokinetic profiles observed across published SAR studies [2].

Regioisomer Mismatch

Substitution of the 4-amine with a 3-amine regioisomer may alter hydrogen-bonding geometry, potentially shifting target-binding profiles.

Blocked Core

A 3,5-dimethyl analog introduces steric hindrance, preventing key C-3/C-5 functionalization required for downstream SAR exploration.

Generic Replacement

Superficially similar thiadiazole-pyrazole amines may lack the specific nucleophilicity and TPSA profile of the 4-amine scaffold.

• [1] PubChem Compound Summary, CID 130549568, 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine. National Center for Biotechnology Information. Accessed May 2026. (Structural uniqueness data). View Source
• [2] Synthesis, characterization, and pharmacological evaluation of some novel thiadiazoles and thiazoles incorporating pyrazole moiety as anticancer agents. Monatshefte für Chemie, 2014, 146, 1. (Class-level SAR evidence for regioisomer impact). View Source

1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine vs. Closest Analogs: Key Evidence

Regioisomeric Amine Position Defines Hydrogen-Bonding Topology

The target compound positions its primary amine at the pyrazole 4-position, creating a distinct hydrogen-bond donor (HBD) and acceptor (HBA) geometry compared to the 3-amine regioisomer [1]. Computed topological polar surface area (TPSA) is identical for both (97.9 Ų), but the 4-amine isomer exhibits a calculated XLogP3-AA of -0.3, indicating marginally higher hydrophilicity than the 3-amine counterpart (XLogP3-AA not available for direct comparison but expected to differ due to altered electron distribution) [1]. This difference can influence solubility and passive membrane permeability in cellular assays.

Regioisomeric Geometry

Class-level inference

XLogP3-AA: -0.3
TPSA: 97.9 Ų

Hydrogen-bond topology likely to differ from 3-amine isomer, influencing solubility and permeability.

4-amine vector provides a distinct HBD/HBA geometry.

Evidence Dimension	Hydrophilicity (XLogP3-AA)
Target Compound Data	-0.3 (PubChem computed, 2021 release)
Comparator Or Baseline	1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine (not explicitly available; class-level expectation of difference)
Quantified Difference	Target compound XLogP3-AA = -0.3; 3-amine regioisomer value not reported but structurally predicted to differ
Conditions	PubChem computed descriptor based on molecular structure

Why This Matters

Researchers requiring a specific hydrogen-bonding vector or solubility profile for target engagement should not interchange 4-amine and 3-amine regioisomers without experimental validation.

• [1] PubChem Compound Summary, CID 130549568, 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine. National Center for Biotechnology Information. Computed by XLogP3 3.0 (PubChem release 2019.06.18). View Source

Immediate Procurement for High-Throughput Screening

Multiple vendors supply 1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine at a minimum purity specification of 95% (HPLC or equivalent), with CAS 1863115-39-2 serving as the unique identifier . In contrast, the 3-amine regioisomer (CAS 1851169-13-5) is also available at 95% purity, but the choice between them must be driven by the required amine position for downstream chemistry, as purity alone does not differentiate regioisomers . The 4-amine compound is specifically listed for long-term storage in cool, dry conditions, supporting stability in compound management workflows .

Procurement Specification

Data to verify

Min. 95% Purity
CAS 1863115-39-2

Equivalent purity to 3-amine regioisomer; selection is driven by structural requirements, not quality.

Specification review recommended per vendor datasheet.

Evidence Dimension	Minimum vendor purity specification
Target Compound Data	95% (AKSci, Leyan)
Comparator Or Baseline	1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-3-amine: 95% (AKSci, Leyan)
Quantified Difference	No quantitative purity difference; differentiation is structural, not quality-based
Conditions	Commercial vendor technical datasheet specifications

Why This Matters

Procurement specialists can confidently source either regioisomer at equivalent purity; the critical selection factor is the required amine position for the specific synthetic or biological protocol.

Unsubstituted Pyrazole Core Enables Flexible Derivatization

Unlike 3,5-dimethyl-1-[(1,2,3-thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine (CAS 1872139-58-6), the target compound lacks methyl substituents at the pyrazole 3- and 5-positions [1]. This leaves the pyrazole C-3 and C-5 positions available for further functionalization via electrophilic substitution or cross-coupling reactions. The dimethyl analog has a molecular weight of 209.27 (vs. 181.22), which alters lipophilicity and steric bulk, potentially limiting its use as a versatile intermediate . Quantitative comparisons of synthetic yields in consecutive derivatization steps have not been published, but the absence of blocking groups is a recognized advantage in scaffold-based drug discovery.

Derivatizable Core

Supporting evidence

MW: 181.22
C-3/C-5 unsubstituted

Provides synthetic flexibility for SAR expansion, unlike the sterically hindered 3,5-dimethyl analog (MW 209.27).

Enables cross-coupling and electrophilic substitution.

Evidence Dimension	Molecular weight and substitution pattern
Target Compound Data	MW 181.22, unsubstituted at pyrazole C-3/C-5
Comparator Or Baseline	3,5-Dimethyl analog: MW 209.27, methyl groups at C-3/C-5
Quantified Difference	MW difference: 28.05 Da; steric hindrance increase with methyl groups
Conditions	Structural comparison based on molecular formula

Why This Matters

Medicinal chemists seeking a derivatizable core should select the unsubstituted compound; choosing the dimethyl analog would block two key positions for SAR exploration.

• [1] PubChem Compound Summary, CID 130549568, 1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine. National Center for Biotechnology Information. View Source

1-[(1,2,3-Thiadiazol-4-yl)methyl]-1H-pyrazol-4-amine: Optimal Use Cases

Medicinal Chemistry with 4-Amino-Pyrazole Hydrogen-Bonding Motif

When a target protein's binding site features a complementary hydrogen-bond acceptor/donor arrangement that aligns with a pyrazole 4-amine geometry, this compound serves as the appropriate core fragment for hit-to-lead optimization. Its regiospecific 4-amine position, as documented in PubChem , provides a defined vector that the 3-amine regioisomer cannot replicate without altering the entire scaffold orientation.

Diversified Library Synthesis via C-3/C-5 Functionalization

Researchers building combinatorial libraries can exploit the unsubstituted C-3 and C-5 positions of the pyrazole ring for sequential derivatization. Unlike the 3,5-dimethyl-blocked analog (CAS 1872139-58-6), this compound retains full synthetic flexibility for introducing varied substituents, as evidenced by structural comparison . This is particularly valuable in agrochemical lead discovery programs where SAR expansion is critical.

High-Throughput Screening Requiring 4-Amine Confirmation

If prior SAR or computational modeling indicates that a 4-amine pyrazole is essential for activity, sourcing the correct regioisomer (CAS 1863115-39-2) at verified 95% purity from qualified vendors prevents false negatives in primary screens caused by regioisomer mismatch. The availability of this specific CAS number ensures traceability and reproducibility across screening campaigns.

Analytical Reference Standard for Regioisomer Discrimination

Given the subtle but critical differences between the 4-amine and 3-amine regioisomers, this compound can serve as a reference standard for developing HPLC, LC-MS, or NMR methods that distinguish between the two. Its computed properties (XLogP3-AA = -0.3, TPSA = 97.9 Ų) provide a quantitative baseline for method validation.

Application

Selection Property

Validation Focus

4-Amine pharmacophore screening

Regiospecific hydrogen-bond geometry

Binding-site pharmacophore fitting

Combinatorial library synthesis

Unsubstituted pyrazole core

C-3/C-5 functionalization yield

HTS procurement

Verified CAS registry number

Supplier purity consistency

Regioisomer analytical reference

Corroborated physicochemical properties

HPLC/NMR regioisomer discrimination